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For researchers, scientists, and drug development professionals, the isolation of active
Calcium-Dependent Protein Kinase 20 (CPK20) is a critical step in understanding its regulatory
functions in plant stress responses and for screening potential modulators of its activity. CPK20
IS a key signaling protein in plants, playing a crucial role in mediating responses to various
abiotic stresses such as drought and cold.[1] This document provides detailed application notes
and protocols for the purification of active CPK20 from plant extracts, as well as a method for
producing recombinant active CPK20.

CPK20 Signaling Pathway

Calcium (Ca?*) is a ubiquitous second messenger in plants, and its concentration within the
cytoplasm fluctuates in response to environmental stimuli.[1] These Ca2* signals are sensed
and interpreted by calcium-binding proteins, including CPKs.[1][2] CPK20, upon binding to
Ca?*, becomes activated and phosphorylates downstream target proteins, initiating a signaling
cascade that ultimately leads to the regulation of gene expression and physiological responses
to stress.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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